Cas no 61592-98-1 (Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy-)

• Product Name: Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy-
• CAS No: 61592-98-1
• MF: C₁₄H₁₀Br₂O₂
• MW: 370.036002635956
• CID: 473576
• PubChem ID: 15680766
• Update Time: 2025-09-24

Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy-
• 1,2-bis(2-bromophenyl)-2-hydroxyethanone
• DTXSID60576771
• 61592-98-1
• 1,2-Bis(2-bromophenyl)-2-hydroxyethan-1-one

• Inchi： 1S/C14H10Br2O2/c15-11-7-3-1-5-9(11)13(17)14(18)10-6-2-4-8-12(10)16/h1-8,13,17H
• InChI Key： OXKYIPSJQMUPSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C1C=CC=CC=1Br)=O)O

Computed Properties

• Exact Mass: 367.9047
• Monoisotopic Mass: 367.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy-

Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy: A Comprehensive Overview

Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy (commonly referred to as bis(2-bromophenyl)ethanone-2-ol) is a unique organic compound with significant potential in the field of biomedical research. This compound has garnered attention due to its structural complexity and diverse applications, particularly in drug discovery and biochemical studies.

The compound's structure features two 2-bromophenyl groups attached to a central ethanone backbone, with a hydroxyl group at the 2-position. This arrangement creates a molecule with interesting electronic and steric properties, making it a valuable subject for chemical analysis and pharmacological investigation.

Recent studies have highlighted the potential of bis(2-bromophenyl)ethanone-2-ol in antimicrobial drug development. Its unique structure allows for the modulation of microbial activity, making it a promising candidate for the synthesis of novel antibiotics. Researchers have explored its interactions with bacterial cell walls and membrane transport systems, revealing mechanisms that could be harnessed for therapeutic purposes.

In addition to its antimicrobial properties, this compound has shown promise in cancer research. Preclinical trials have demonstrated its ability to inhibit the proliferation of certain cancer cells while sparing normal cells, suggesting a potential role in oncology drug development. The hydroxyl group at the 2-position plays a critical role in this activity, as it modulates the compound's solubility and bioavailability.

The bromophenyl substituents in the molecule contribute to its stability and reactivity. These groups are known to enhance the compound's ability to form hydrogen bonds with biological molecules, a property that is highly desirable in drug design. Furthermore, the presence of bromine atoms introduces electron-withdrawing effects, which can influence the compound's pharmacokinetics and metabolic stability.

Recent advancements in crystallography have provided valuable insights into the molecular architecture of bis(2-bromophenyl)ethanone-2-ol. High-resolution X-ray diffraction studies have revealed detailed information about its hydrogen bonding patterns and conformational flexibility, which are crucial for understanding its biological interactions.

Another area of interest is the compound's role in neurodegenerative disease research. Studies have explored its potential as a chaperone modulator, with promising results in models of Alzheimer's disease. The molecule's ability to stabilize misfolded proteins suggests a therapeutic avenue for conditions characterized by protein aggregation.

Given its multifaceted properties, bis(2-bromophenyl)ethanone-2-ol is increasingly being recognized as a valuable tool in the pharmaceutical industry. Its unique combination of structural features and biological activities makes it an attractive candidate for further exploration in drug discovery.

In conclusion, Ethanone, 1,2-bis(2-bromophenyl)-2-hydroxy represents a significant advancement in the field of biomedical science. Its applications span across antimicrobial, oncological, and neurodegenerative research, underscoring its importance as a versatile compound with immense potential for therapeutic development.